![molecular formula C9H10N2 B8653709 3-ethyl-1H-pyrrolo[2,3-c]pyridine](/img/structure/B8653709.png)
3-ethyl-1H-pyrrolo[2,3-c]pyridine
Cat. No. B8653709
M. Wt: 146.19 g/mol
InChI Key: JFZGSQKXDASAAN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[F:13][C:14]([F:15])([F:16])[C:17]([OH:18])=[O:19].[nH:1]1[cH:2][c:3]([C:10]([CH3:11])=[O:12])[c:4]2[c:5]1[cH:6][n:7][cH:8][cH:9]2>>[nH:1]1[cH:2][c:3]([CH2:10][CH3:11])[c:4]2[c:5]1[cH:6][n:7][cH:8][cH:9]2
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C(O)C(F)(F)F
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(=O)c1c[nH]c2cnccc12
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCc1c[nH]c2cnccc12
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
